3-cyclohexyl-1-(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)propan-1-one

• IUPAC Name: 3-cyclohexyl-1-[4-[3-(3-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C23H28FN7O/c24-18-7-4-8-19(15-18)31-23-21(27-28-31)22(25-16-26-23)30-13-11-29(12-14-30)20(32)10-9-17-5-2-1-3-6-17/h4,7-8,15-17H,1-3,5-6,9-14H2
• InChI Key: GLAAOPANOOOPSP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CCC(=O)N2CCN(CC2)C3=NC=NC4=C3N=NN4C5=CC(=CC=C5)F
• Molecular Formula: C23H28FN7O
• Molecular Weight: 437.5 g/mol

Description

3-cyclohexyl-1-(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C23H28FN7O and its molecular weight is 437.523. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivatives

Chemical synthesis of compounds related to the one has been a significant area of study, focusing on creating novel derivatives with potential therapeutic applications. For instance, compounds with similar structures have been synthesized to explore their potential as 5-HT2 antagonist activity, showing significant promise in neurological research (Watanabe et al., 1992). Similarly, the synthesis and evaluation of thiazolopyrimidine derivatives for antimicrobial and antitumor properties (Said et al., 2004) further emphasize the chemical versatility and potential biological applications of compounds within this chemical class.

Potential Therapeutic Applications

Research has also focused on the potential therapeutic applications of compounds within this class, including their role as antitumor agents (Naito et al., 2005). Additionally, the exploration of antimicrobial activities (Bektaş et al., 2007) and the investigation into antihypertensive agents (Bayomi et al., 1999) underscore the potential of these compounds in contributing to various medical treatments.

Biochemical and Biological Impacts

Beyond therapeutic applications, the biochemical and biological impacts of related compounds have been a focus. For instance, the synthesis and biochemical evaluation of sulfonamide thiazole derivatives as potential insecticidal agents against the cotton leafworm highlight the agricultural relevance of these compounds (Soliman et al., 2020).